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Compound of Interest

Compound Name: L-Tyrosine-4-13C

Cat. No.: B3066422 Get Quote

Essential Safety and Handling Guide for L-
Tyrosine-4-13C
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling L-Tyrosine-4-13C. The following procedures and

recommendations are designed to ensure safe handling, storage, and disposal of this

compound.

Hazard Identification and Personal Protective
Equipment (PPE)
The isotopic labeling of L-Tyrosine with Carbon-13 (¹³C) does not alter its chemical reactivity or

toxicity.[1] Therefore, the safety precautions required are identical to those for the unlabeled L-

Tyrosine. The primary hazards are associated with irritation to the skin, eyes, and respiratory

system.[2][3][4]

Recommended Personal Protective Equipment (PPE):
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PPE Category Recommendation
Relevant
Standards/Regulations

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.

OSHA 29 CFR 1910.133 or

European Standard EN166[5]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Inspect gloves for

tears or degradation before

use.

EN 374

Body Protection

Laboratory coat or other

protective clothing to prevent

skin contact.[1][6]

N/A

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If dust formation is

likely, a dust mask (e.g., N95

or P1) is recommended.[5]

Work in a well-ventilated area,

such as a chemical fume hood,

especially when handling

powders.[1][6]

N/A

Step-by-Step Handling and Operational Plan
2.1. Preparation and Engineering Controls:

Ventilation: Always handle L-Tyrosine-4-13C in a well-ventilated area. For procedures that

may generate dust, such as weighing or transferring powder, use a chemical fume hood or a

balance enclosure.[1][6]

Designated Area: Establish a designated area for handling the compound to prevent cross-

contamination.[6]

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.
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2.2. Handling Procedure:

Don PPE: Before handling, put on all required personal protective equipment as outlined in

the table above.

Minimize Dust: When handling the powdered compound, take care to minimize dust

formation.[1]

Avoid Contact: Avoid direct contact with skin and eyes.[2] Do not breathe in dust or fumes.[3]

[4]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the compound.[6]

2.3. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2]

Store at room temperature away from light and moisture.[2]

Disposal Plan
As L-Tyrosine-4-13C is a stable isotope-labeled compound, no special precautions for

radioactivity are necessary.[6] The disposal procedures are generally the same as for the

unlabeled compound.

Waste Characterization: Waste containing L-Tyrosine-4-13C should be treated as chemical

waste.

Disposal Method: Follow all local, state, and federal regulations for chemical waste disposal.

[6] A recommended method is to dissolve or mix the material with a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber. This should

only be performed by a licensed professional waste disposal service.[5]

Contaminated Materials: Any PPE or lab materials that come into contact with the compound

should be disposed of as chemical waste.
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Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling L-Tyrosine-4-13C in

a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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